1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid

• IUPAC Name: 1-[2-(5-fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C15H18FNO4/c1-21-13-3-2-12(16)8-11(13)9-14(18)17-6-4-10(5-7-17)15(19)20/h2-3,8,10H,4-7,9H2,1H3,(H,19,20)
• InChI Key: RUOSRIOVYCBTHH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)CC(=O)N2CCC(CC2)C(=O)O
• Molecular Formula: C15H18FNO4
• Molecular Weight: 295.31 g/mol

Description

1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid, also known as FMPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FMPA is a piperidine derivative that has shown promising results in various studies, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid is not fully understood, but it is believed to act on the cholinergic system in the brain. 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid has been shown to increase acetylcholine release and inhibit acetylcholinesterase, which is an enzyme that breaks down acetylcholine. This leads to an increase in cholinergic transmission, which is thought to be responsible for the cognitive-enhancing effects of 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid.
Biochemical and physiological effects:
Studies have shown that 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid has a number of biochemical and physiological effects. It has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal growth and plasticity. Additionally, 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid has been shown to increase levels of cAMP, a signaling molecule that is involved in a variety of cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid in lab experiments is its specificity for the cholinergic system. This allows researchers to investigate the effects of cholinergic modulation on various physiological processes. However, one limitation of using 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several potential future directions for research involving 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid. One area of interest is its potential as a treatment for neurodegenerative diseases. Additionally, further investigation into its mechanism of action could lead to a better understanding of the cholinergic system and its role in cognitive function. Finally, the development of more specific and potent analogs of 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid could lead to the development of more effective treatments for various neurological disorders.

Synthesis Methods

The synthesis of 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid involves the reaction of 5-fluoro-2-methoxybenzoyl chloride with piperidine-4-carboxylic acid in the presence of a base such as triethylamine. The resulting product is purified through column chromatography, yielding 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid as a white solid.

Scientific Research Applications

1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has been shown to have neuroprotective properties, as well as the ability to enhance cognitive function and memory. Additionally, 1-[2-(5-Fluoro-2-methoxyphenyl)acetyl]piperidine-4-carboxylic acid has been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.